BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: 1-
Oxaspiro[2.5]octane-2-carbonitrile

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

1-Oxaspiro[2.5]octane-2-
Compound Name:
carbonitrile

Cat. No.: B1296545

CAS Number: 36929-66-5

A Comprehensive Overview for Researchers and Drug Development Professionals

Introduction

1-Oxaspiro[2.5]octane-2-carbonitrile is a spirocyclic organic compound featuring a
cyclohexane ring fused to an oxirane (epoxide) ring, with a nitrile functional group attached to
the oxirane. This unique structural motif makes it a subject of interest in synthetic organic
chemistry and potentially in the field of medicinal chemistry. The strained three-membered
epoxide ring and the reactive nitrile group offer versatile handles for further chemical
modifications, making it a potential building block for the synthesis of more complex molecules.
While extensive biological data for this specific compound is not readily available in the public
domain, the broader class of oxaspiro[2.5]octane derivatives has been investigated for
potential therapeutic applications, including the modulation of enzymes such as Methionine
aminopeptidase 2 (MetAP2). This guide provides a summary of the available technical
information for 1-Oxaspiro[2.5]octane-2-carbonitrile.

Physicochemical Properties

A summary of the key physicochemical properties for 1-Oxaspiro[2.5]octane-2-carbonitrile is
provided in the table below. It is important to note that experimentally determined values for
properties such as melting point and boiling point are not widely reported in the literature.
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Property Value Source

CAS Number 36929-66-5 [1]

Molecular Formula CsH11:NO [1]

Molecular Weight 137.18 g/mol [1]
1-oxaspiro[2.5]octane-2-

IUPAC Name o [2]
carbonitrile

1-Oxaspiro(2.5)octane-2-
Synonyms o [2]
carbonitrile

Synthesis

The primary synthetic route reported for 1-Oxaspiro[2.5]octane-2-carbonitrile involves the
reaction of cyclohexanone with chloroacetonitrile.[1] While a detailed, step-by-step
experimental protocol from a peer-reviewed publication is not readily available, the general
transformation is understood to proceed via a nucleophilic addition of the enolate of
chloroacetonitrile to the carbonyl group of cyclohexanone, followed by an intramolecular
cyclization to form the epoxide ring.

Logical Workflow for Synthesis
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Reactants Reaction Conditions

Cyclohexanone Chloroacetonitrile Base (e.g., NaH, NaOEt) Aprotic Solvent (e.g., THF, Et20)

Enolate Formation

Nucleophilic Addition

Intramolecular Cyclization

1-Oxaspiro[2.5]octane-2-carbonitrile

Purification (e.g., Column Chromatography)
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Caption: General synthetic workflow for 1-Oxaspiro[2.5]octane-2-carbonitrile.

Spectroscopic Data

While detailed spectral data is not widely published, references to spectral information exist in
databases such as PubChem.[2] The expected spectral features are outlined below.
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Spectroscopic Technique Expected Features

Signals corresponding to the cyclohexyl protons,
1H NMR and a distinct signal for the proton on the carbon

bearing the nitrile group.

Resonances for the carbons of the cyclohexane
13C NMR ring, the spiro carbon, the two carbons of the

oxirane ring, and the nitrile carbon.

A characteristic sharp absorption band for the
R Spect nitrile (C=N) stretch, typically around 2250 cm~1.
ectrosco
P Py C-O-C stretching frequencies for the epoxide

ring.

A molecular ion peak corresponding to the
Mass Spectrometry molecular weight of the compound (137.18

g/mol).

Biological Activity and Drug Development Potential

Currently, there is a lack of specific biological activity data for 1-Oxaspiro[2.5]octane-2-
carbonitrile in the public domain. However, a patent for a broad class of "Oxaspiro[2.5]octane
derivatives and analogs" suggests their potential as modulators of Methionine aminopeptidase
2 (MetAP2).[3] MetAP2 is a metalloprotease that plays a crucial role in angiogenesis (the
formation of new blood vessels) and cell proliferation. Inhibition of MetAP2 is a validated
therapeutic strategy for the treatment of cancer and obesity.

Potential Signaling Pathway Involvement

Given the potential link to MetAP2 inhibition, the hypothetical mechanism of action could
involve the modulation of signaling pathways downstream of this enzyme. MetAP2 is known to
be involved in the processing of various proteins that are essential for cell growth and
proliferation.
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Compound Action
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Caption: Hypothetical signaling pathway for MetAP2 inhibition.

Experimental Protocols

Due to the limited availability of published research on this specific compound, detailed
experimental protocols are not available. Researchers interested in working with this compound
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would need to develop and optimize protocols for its synthesis, purification, and analysis based
on general organic chemistry principles and the known reactivity of related compounds.

General Experimental Workflow for Synthesis and
Analysis
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Caption: General experimental workflow for synthesis and characterization.

Conclusion

1-Oxaspiro[2.5]octane-2-carbonitrile represents a chemical entity with potential for further
exploration in synthetic and medicinal chemistry. While current publicly available data is limited,
its structural features suggest it could serve as a valuable building block. The putative link of
the broader oxaspiro[2.5]octane class to MetAP2 inhibition highlights a potential avenue for
future research into the biological activities of this specific compound. Further studies are
required to elucidate its synthesis in detail, fully characterize its physicochemical and
spectroscopic properties, and investigate its pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 1-Oxaspiro[2.5]octane-2-
carbonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296545#1-oxaspiro-2-5-octane-2-carbonitrile-cas-
number-36929-66-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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